Cas no 851169-20-5 (3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione
- MLS001033509
- HMS2724H12
- SMR000385593
- Z57051080
- 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
-
- Inchi: 1S/C14H20N4O2S/c1-5-6-18-11-10(13(19)17(4)14(18)20)12(21)16-9(15-11)7-8(2)3/h8H,5-7H2,1-4H3,(H,15,16,21)
- InChI Key: SQMQOJWODGYNSD-UHFFFAOYSA-N
- SMILES: S=C1C2C(N(C)C(N(CCC)C=2NC(CC(C)C)=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 565
- XLogP3: 1.3
- Topological Polar Surface Area: 97.1
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M359623-50mg |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291478-250mg |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1h,2h,3h,4h-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 95% | 250mg |
¥3067.00 | 2024-07-28 | |
1PlusChem | 1P019J94-2.5g |
3-methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 97% | 2.5g |
$960.00 | 2023-12-16 | |
1PlusChem | 1P019J94-10g |
3-methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 97% | 10g |
$2031.00 | 2023-12-16 | |
1PlusChem | 1P019J94-5g |
3-methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 97% | 5g |
$1391.00 | 2023-12-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291478-50mg |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1h,2h,3h,4h-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 95% | 50mg |
¥1425.00 | 2024-07-28 | |
TRC | M359623-250mg |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 250mg |
$ 320.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291478-1g |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1h,2h,3h,4h-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 95% | 1g |
¥9343.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291478-5g |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1h,2h,3h,4h-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 95% | 5g |
¥28998.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291478-2.5g |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1h,2h,3h,4h-[1,3]diazino[4,5-d]pyrimidine-2,4-dione |
851169-20-5 | 95% | 2.5g |
¥16988.00 | 2024-07-28 |
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Related Literature
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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4. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
Additional information on 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 851169-20-5): A Comprehensive Overview
3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 851169-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazinopyrimidines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.
The chemical structure of 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione is characterized by a central diazinopyrimidine core with several functional groups attached. The presence of a methyl group at the 3-position, a 2-methylpropyl group at the 7-position, and a propyl group at the 1-position contributes to its unique structural features. Additionally, the sulfur atom at the 5-position plays a crucial role in the compound's reactivity and biological activity.
The synthesis of 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione has been reported using various methodologies. One common approach involves the reaction of a suitable diazinopyrimidine precursor with an appropriate alkylating agent under controlled conditions. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.
In terms of biological activities, 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione has shown promising results in several areas. Studies have demonstrated its potential as an antiviral agent against various viral infections. The compound's ability to inhibit viral replication and reduce viral load has been attributed to its interaction with key viral enzymes and proteins. Additionally, it has exhibited antitumor properties by inducing apoptosis in cancer cells and inhibiting tumor growth in vitro and in vivo.
Recent research has also explored the potential of 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione as a neuroprotective agent. Studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the compound's ability to modulate intracellular signaling pathways and reduce inflammation.
The pharmacokinetic properties of 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione have been investigated to understand its behavior in biological systems. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties make it a promising candidate for further development as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione in human subjects. Early results from phase I trials have shown that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 3-Methyl-7-(2-methylpropyl)-1-propyl-5-sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 851169-20-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral therapy,cancer treatment,and neuroprotection.As research continues to advance,it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.
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